2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-phenyl-5,6,7-trihydroindol-4-one

• IUPAC Name: 2-(4-bromophenyl)-1-(3-fluorophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one
• InChI: InChI=1S/C26H19BrFNO/c27-20-11-9-18(10-12-20)24-16-23-25(29(24)22-8-4-7-21(28)15-22)13-19(14-26(23)30)17-5-2-1-3-6-17/h1-12,15-16,19H,13-14H2
• InChI Key: MDLFGIZMQMLATH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1N(C(=C2)C3=CC=C(C=C3)Br)C4=CC(=CC=C4)F)C5=CC=CC=C5
• Molecular Formula: C26H19BrFNO
• Molecular Weight: 460.3 g/mol

Description

2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-phenyl-5,6,7-trihydroindol-4-one, also known as 2-BFP-6-PHI, is a synthetic molecule that has been studied extensively in the scientific community due to its unique properties. It is a heterocyclic compound that has attracted the attention of researchers due to its potential applications in the medical, pharmaceutical, and materials science fields.

Scientific Research Applications

Synthetic Chemistry Applications

Research into similar compounds has focused on the synthesis and characterization of molecules with halogen substituents, which are crucial in medicinal chemistry and material science. For instance, the development of new thiourea derivatives with significant anti-pathogenic activity, particularly against biofilm-forming bacteria, showcases the potential for designing novel antimicrobial agents (Limban et al., 2011). Similarly, the synthesis of 1,2,3-triazole derivatives with potent antimicrobial activities against various pathogens illustrates the compound's relevance in addressing microbial resistance (Zhao et al., 2012).

Material Science and Nanotechnology

In material science, halogenated compounds similar to the one have been utilized in the creation of high-performance materials. For example, enhanced brightness emission-tuned nanoparticles from heterodifunctional polyfluorene building blocks indicate applications in optoelectronic devices and sensors, highlighting the role of structural modification in tuning material properties (Fischer et al., 2013).

Environmental and Biological Applications

The environmental behavior and toxicity of bromophenols, a class to which the compound relates, have been extensively studied, emphasizing the significance of understanding the environmental impact and potential bioaccumulation of such compounds (Koch & Sures, 2018). Moreover, the synthesis and study of halogen bonding in isoindolones demonstrate the importance of halogen substituents in molecular architecture and supramolecular chemistry (Gurbanov et al., 2021).